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Compound of Interest

Compound Name: Scyliorhinin II

CAS No.: 112748-19-3

Cat. No.: B612537

Get Quote

Product: Scyliorhinin II (Scy-II) Class: Tachykinin / Neurokinin Peptide Sequence: Ser-Pro-

Ser-Asn-Ser-Lys-Cys-Pro-Asp-Gly-Pro-Asp-Cys-Phe-Val-Gly-Leu-Met-NH₂ Structural Feature:

Intramolecular Disulfide Bridge (Cys7–Cys13)[1]

Executive Summary: The Stability Profile
Scyliorhinin II is a complex tachykinin distinct from Substance P due to its Cys7–Cys13

disulfide loop. This structural constraint is critical for its high affinity to the NK3 receptor. Unlike

linear peptides, Scy-II possesses three specific chemical liabilities that must be managed

during experimentation:

Methionine Oxidation (Met18): The C-terminal Methionine is highly susceptible to oxidation

into methionine sulfoxide, which significantly reduces receptor binding affinity.

Disulfide Scrambling/Reduction (Cys7-Cys13): High pH (>8.0) or reducing agents (DTT,

BME) will destroy the bioactive loop structure.

Aspartimide Formation (Asp-Gly/Asp-Pro): The Asp-Gly and Asp-Pro motifs are prone to

isomerization at acidic pH (<3.0), leading to chain cleavage or inactive isomers.
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Stability Matrix: pH & Temperature Impact
Use this table to determine the optimal conditions for your specific assay.
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Parameter Condition Stability Risk
Mechanism of
Failure

pH < 3.0 High

Acid-catalyzed

hydrolysis of Asp-Pro

bonds; Aspartimide

formation.

4.5 – 6.5 Optimal

Minimal degradation.

Ideal for working

aliquots.

7.0 – 7.5 Moderate

Stable for short-term

assays (<4h). Risk of

slow deamidation

(Asn).

> 8.0 Critical

Disulfide exchange

(scrambling); Asn

deamidation;

Aggregation.

Temp -80°C Optimal

Long-term storage

(Lyophilized or DMSO

stock). Prevents all

chemical pathways.

-20°C Good

Acceptable for 3-6

months. Avoid frost-

free freezers (temp

cycling).

4°C Fair

Working solutions

stable for 24-48h.

Oxidation risk

increases.

37°C Poor

Half-life <12h in

aqueous buffer.

Protease susceptibility

increases.
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Troubleshooting & FAQs
Direct solutions to common experimental failures.

Q1: My receptor binding assay shows <10% activity.
What happened?
Diagnosis: Likely Methionine Oxidation. Explanation: The C-terminal Methionine (Met18) is the

"message" domain for tachykinins. If exposed to air without protection, it oxidizes to methionine

sulfoxide. Solution:

Preventative: Always degas buffers with Nitrogen or Argon before reconstitution.

Corrective: There is no easy reversal for oxidized Met in a biological sample. Discard and

prepare fresh stock under inert gas.

Q2: The peptide precipitated upon reconstitution in PBS.
Diagnosis:Hydrophobic Aggregation. Explanation: Despite having charged residues, the core

and C-terminus of Scy-II are hydrophobic. Reconstituting directly in high-salt buffers (like PBS)

screens the charges that keep the peptide soluble, forcing it out of solution. Solution:

Protocol: Dissolve the lyophilized powder in 100% DMSO or 50% Acetonitrile/Water first to

create a high-concentration stock (e.g., 1 mM).

Dilution: Dilute this stock into your assay buffer (PBS/Media) only at the final step. Keep final

DMSO concentration <0.1% to avoid cell toxicity.

Q3: Can I use DTT or Beta-mercaptoethanol to prevent
oxidation?
Diagnosis:Contraindicated Additives. Explanation: NO. While these agents prevent Met

oxidation, they will reduce the Cys7-Cys13 disulfide bridge. Breaking this bridge linearizes the

peptide, destroying the specific conformation required for NK3 receptor selectivity. Solution:

Use degassed buffers or trace amounts of EDTA (to chelate metal ions that catalyze oxidation)

instead of reducing agents.
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Q4: I stored my working aliquots at -20°C, but they
degraded after 2 weeks.
Diagnosis:Freeze-Thaw Damage / Sublimation. Explanation: "Frost-free" freezers cycle

temperature to prevent ice buildup. This partial thawing promotes ice crystal formation that can

shear the peptide or alter the pH of the buffer (eutectic crystallization effects), leading to

hydrolysis. Solution: Store aliquots at -80°C. If -20°C is the only option, use a manual defrost

freezer and bury the tube in a Styrofoam rack to insulate against temperature spikes.

Visual Workflows
Workflow 1: Optimal Reconstitution & Storage
Follow this logic to maximize shelf-life.
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Figure 1: Recommended workflow for handling Scyliorhinin II to prevent aggregation and

oxidation.

Workflow 2: Degradation Pathways
Understanding how the molecule fails under stress.
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Figure 2: Chemical degradation pathways. Red arrows indicate irreversible damage common in

improper handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Scyliorhinin II, amide, dogfish - Elabscience® [elabscience.com]

To cite this document: BenchChem. [Technical Support Center: Scyliorhinin II (Scy-II)
Stability & Handling Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612537/docs#technical-support-center-scyliorhinin-ii-
scy-ii-stability-handling-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612537?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

